Cas no 2418705-69-6 (2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride)

• Product Name: 2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride
• CAS No: 2418705-69-6
• MF: C₁₃H₁₅FN₂O₄S
• MW: 314.332605600357
• CID: 6316653
• PubChem ID: 165771114
• Update Time: 2025-10-31

2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2418705-69-6
• Z4344289700
• EN300-26689888
• 2-[(3-methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride
• 2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride

• Inchi： 1S/C13H15FN2O4S/c1-19-13-4-2-3-12(9-13)16(6-8-21(14,17)18)10-11-5-7-20-15-11/h2-5,7,9H,6,8,10H2,1H3
• InChI Key： CHKTVRCVWSVKSF-UHFFFAOYSA-N
• SMILES： S(CCN(C1C=CC=C(C=1)OC)CC1C=CON=1)(=O)(=O)F

Computed Properties

• Exact Mass: 314.07365630g/mol
• Monoisotopic Mass: 314.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81Ų

Additional information on 2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride

Research Brief on 2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride (CAS: 2418705-69-6)

2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride (CAS: 2418705-69-6) is a novel sulfonyl fluoride-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to a class of molecules known for their ability to covalently modify active-site residues in target proteins, making it a promising candidate for the development of irreversible inhibitors and activity-based probes (ABPs). Recent studies have highlighted its potential applications in drug discovery, proteomics, and target identification.

The compound's unique structure, featuring a 3-methoxyphenyl and a 1,2-oxazol-3-ylmethyl moiety, contributes to its selectivity and reactivity. Sulfonyl fluorides, in general, are known for their stability in aqueous environments and their ability to react with nucleophilic residues such as serine, threonine, and tyrosine in proteins. This property has been exploited in the design of covalent inhibitors for enzymes like proteases, kinases, and hydrolases. Recent research has focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound to enhance its therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory activity of 2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride against a panel of serine hydrolases. The results demonstrated potent and selective inhibition of several enzymes, including fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), which are implicated in inflammatory and neurological disorders. The compound's ability to form a stable covalent adduct with the active-site serine residue was confirmed using mass spectrometry and X-ray crystallography.

Another study, published in ACS Chemical Biology, explored the use of this compound as an activity-based probe for profiling enzyme activity in complex biological samples. The researchers synthesized a biotinylated derivative of the compound and successfully applied it to identify and quantify active serine hydrolases in cell lysates and tissue extracts. This approach provides a powerful tool for understanding enzyme function in disease states and for identifying new therapeutic targets.

Despite its promising properties, challenges remain in the development of 2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride as a therapeutic agent. Issues such as off-target reactivity, metabolic stability, and in vivo toxicity need to be addressed through further structural optimization and preclinical studies. However, the compound's unique mechanism of action and its potential for targeted covalent modulation make it a valuable addition to the toolkit of chemical biologists and medicinal chemists.

In conclusion, 2-[(3-Methoxyphenyl)[(1,2-oxazol-3-yl)methyl]amino]ethane-1-sulfonyl fluoride (CAS: 2418705-69-6) represents a promising scaffold for the development of covalent inhibitors and activity-based probes. Its applications in drug discovery and proteomics are supported by recent studies, which highlight its selectivity, reactivity, and potential for therapeutic intervention. Future research should focus on addressing the remaining challenges and expanding the scope of its applications in chemical biology and medicine.